2-Hydroxytetradecyl methyl ether
Cat. No. B8289184
M. Wt: 244.41 g/mol
InChI Key: BTRAUMKSPUSTPG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07135443B2
Procedure details
The same reactor that was used in Production Example 5 was charged with 64 g (2 mol) of methanol and 2 g of boron trifluoride diethyl ether complex and then the mixture was raised to 60° C. Then, 212.3 g (1 mol) of 1,2-epoxytetradecane was added dropwise to the mixture over one hour and the resulting mixture was kept as it was for 3 hours. The reaction was terminated just after confirming that 1,2-epoxytetradecane left unreacted was less than 1% by gas chromatography and then the reaction mixture was cooled. Thereafter, methanol was removed in the same manner as in Production Example 5 to obtain 2-hydroxytetradecyl methyl ether.
Identifiers
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REACTION_CXSMILES
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[CH3:1][OH:2].[O:3]1[CH:5]([CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH3:17])[CH2:4]1>>[CH3:1][O:2][CH2:4][CH:5]([OH:3])[CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH3:17]
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Inputs
Step One
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Name
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|
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Quantity
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64 g
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Type
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reactant
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Smiles
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CO
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Step Two
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Name
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Quantity
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212.3 g
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Type
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reactant
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Smiles
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O1CC1CCCCCCCCCCCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The reaction was terminated just
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WAIT
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Type
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WAIT
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Details
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left unreacted
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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the reaction mixture was cooled
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CUSTOM
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Type
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CUSTOM
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Details
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Thereafter, methanol was removed in the same manner as in Production Example 5
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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Type
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product
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Smiles
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COCC(CCCCCCCCCCCC)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
